Calcium silicide (CaSi2)
Overview
Description
Calcium silicide is an inorganic compound with the chemical formula CaSi₂. It is a silicide of calcium and appears as a whitish or dark grey to black solid. This compound is known for its high melting point of approximately 1033°C and its insolubility in water. it can decompose when exposed to moisture, releasing hydrogen and forming calcium hydroxide .
Preparation Methods
Calcium silicide can be synthesized through various methods. One common approach involves the reaction of calcium oxide (CaO) with silicon dioxide (SiO₂) at high temperatures. This reaction produces calcium silicate (Ca₂SiO₄) as a byproduct . Another method involves the deposition of calcium on silicon templates at elevated temperatures, resulting in the formation of calcium silicide layers . Industrial production often involves the reduction of calcium oxide with silicon in a high-energy ball mill process .
Chemical Reactions Analysis
Calcium silicide undergoes several types of chemical reactions, including oxidation, reduction, and substitution. For instance, it can react with water to produce calcium hydroxide and hydrogen gas. In the presence of oxygen, it can oxidize to form calcium oxide
Properties
InChI |
InChI=1S/Ca.2Si/q+2;2*-1 |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXCKHUMTXOCLPT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Si-].[Si-].[Ca+2] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CaSi2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
96.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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